3-[({4-[(2-pyridinylamino)carbonyl]phenyl}amino)carbonyl]bicyclo[2.2.1]hept-5-ene-2-carboxylic acid

• IUPAC Name: 3-[[4-(pyridin-2-ylcarbamoyl)phenyl]carbamoyl]bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• InChI: InChI=1S/C21H19N3O4/c25-19(24-16-3-1-2-10-22-16)12-6-8-15(9-7-12)23-20(26)17-13-4-5-14(11-13)18(17)21(27)28/h1-10,13-14,17-18H,11H2,(H,23,26)(H,27,28)(H,22,24,25)
• InChI Key: YKGYWCBMHTVTLT-UHFFFAOYSA-N
• Canonical SMILES: C1C2C=CC1C(C2C(=O)NC3=CC=C(C=C3)C(=O)NC4=CC=CC=N4)C(=O)O
• Molecular Formula: C21H19N3O4
• Molecular Weight: 377.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to "3-[({4-[(2-pyridinylamino)carbonyl]phenyl}amino)carbonyl]bicyclo[2.2.1]hept-5-ene-2-carboxylic acid" often involves complex synthetic pathways that utilize bicyclic structures as core scaffolds. A noteworthy example is the asymmetric synthesis of fused bicyclic amino acids, which employs a highly selective allylation and diastereoselective Pauson-Khand cycloaddition of sulfonimidoyl-substituted gamma,delta-unsaturated alpha-amino acid esters, leading to the formation of a hexahydro-cyclopenta[c]pyridine skeleton (Markus Guenter, H. Gais, 2003).

Molecular Structure Analysis

The molecular structure of compounds containing bicyclo[2.2.1]hept-5-ene-2-carboxylic acid moieties is characterized by a complex bicyclic framework that impacts their chemical behavior and properties. For instance, the crystal and molecular structure of related compounds have been elucidated through X-ray diffraction techniques, revealing detailed geometrical configurations and bonding patterns that influence their reactivity (K. Koyano, T. Takeshita, A. Takénaka, Y. Sasada, 1986).

Chemical Reactions and Properties

Chemical reactions involving such compounds are diverse and can lead to a variety of products depending on the reaction conditions and reagents used. For example, the synthesis of 3-(Cyclohexylamino)-2-arylimidazo[1,2-a]pyridine-8-carboxylic acids through a three-component condensation reaction showcases the compound's versatility in forming heterocyclic structures (G. Marandi, 2018).

Physical Properties Analysis

The physical properties of such compounds, including melting points, solubility, and crystalline structure, are crucial for understanding their behavior in different environments. The detailed analysis of cocrystals, for instance, provides insight into the intermolecular interactions and hydrogen bonding that dictate their physical state and stability (Balakrishna R. Bhogala, A. Nangia, 2003).

Chemical Properties Analysis

The chemical properties, including reactivity with various reagents, stability under different conditions, and potential for undergoing a range of chemical transformations, are essential for exploiting these compounds in synthetic chemistry and material science. The study of stereocontrolled syntheses of kainoid amino acids from 7-azabicyclo[2.2.1]heptadienes exemplifies the intricate chemical behavior and potential applications of these molecules (D. Hodgson, Shuji Hachisu, M. Andrews, 2005).